2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C26H22N4O5/c1-15-9-5-8-12-19(15)30-26(31)18-11-7-6-10-17(18)22(28-30)25-27-24(29-35-25)16-13-20(32-2)23(34-4)21(14-16)33-3/h5-14H,1-4H3
• InChI Key: DALHFUBBLASOLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C26H22N4O5
• Molecular Weight: 470.5 g/mol
• CAS No.: 1105197-79-2

Description

This compound features a phthalazin-1(2H)-one core substituted with a 2-methylphenyl group at position 2 and a 1,2,4-oxadiazole ring at position 2. The oxadiazole moiety is further functionalized with a 3,4,5-trimethoxyphenyl group. Its molecular formula is C26H22N4O5 with a molecular weight of 470.485 g/mol . Key physicochemical properties include a logP of ~4.67–5.29 (estimated from analogs), 8 hydrogen bond acceptors, and a polar surface area of ~72–80 Ų, suggesting moderate lipophilicity and solubility .

Biological Activity

The compound 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a derivative of phthalazinone that has garnered attention for its potential biological activities. This article reviews the synthesis, biological evaluations, and mechanisms of action related to this compound and its derivatives.

Chemical Structure

The molecular formula of the compound is $C_{22}H_{22}N_{4}O_{4}$, with a molecular weight of approximately 394.44 g/mol. The structure includes a phthalazinone moiety linked to an oxadiazole group and a trimethoxyphenyl substituent.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from phthalic anhydride. Various methods have been employed to enhance yields and purities, including conventional heating and ultrasonic irradiation techniques. For instance, studies have shown that sonication can improve synthetic rates significantly compared to classical methods .

Anticancer Properties

Recent studies have highlighted the anticancer potential of phthalazinone derivatives. Specifically, compounds similar to 2-(2-methylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one exhibited significant anti-proliferative activity against various cancer cell lines:

• MCF-7 (breast cancer) : The compound demonstrated IC50 values indicating effective inhibition of cell growth.
• HepG2 (liver cancer) : Similar efficacy was noted in HepG2 cells with mechanisms involving apoptosis induction and cell cycle arrest.

The mechanism of action appears to involve the upregulation of pro-apoptotic proteins such as p53 and caspase 3 while downregulating cyclin-dependent kinase 1 (cdk1) and reducing levels of mitogen-activated protein kinase (MAPK) and topoisomerase II at submicromolar concentrations .

Antimicrobial Activity

In addition to anticancer effects, derivatives of this compound have also shown promising antimicrobial activities. For example, several synthesized phthalazinone derivatives were evaluated for their effectiveness against various bacterial strains. Notably, some compounds demonstrated significant inhibition against both Gram-positive and Gram-negative bacteria .

Case Studies

Case Study 1: Anticancer Activity
In a study focused on the anticancer properties of phthalazinone derivatives, compounds were tested against MCF-7 and HepG2 cell lines. The results indicated that specific derivatives not only inhibited cell proliferation but also induced apoptosis through the activation of intrinsic pathways involving caspase cascades. The most potent compound exhibited an IC50 value below 10 µM in both cell lines .

Case Study 2: Antimicrobial Efficacy
Another investigation assessed the antimicrobial efficacy of various phthalazinone derivatives. The study found that certain derivatives had minimum inhibitory concentrations (MICs) in the range of 25–50 µg/mL against selected bacterial strains. The structure-activity relationship highlighted that modifications in substituents significantly influenced the antimicrobial potency .

Comparison with Similar Compounds

Research Implications

• Bioactivity : The 3,4,5-trimethoxyphenyl group in the target compound and its dimethylphenyl analog may enhance interactions with tubulin or kinase targets, as seen in related anticancer agents .
• Solubility vs. Permeability : Ethoxy/isopropoxy derivatives (e.g., ) trade lipophilicity for solubility, making them candidates for formulation optimization.
• Metabolic Stability : Fluorinated analogs (e.g., ) may exhibit prolonged half-lives due to reduced cytochrome P450 metabolism.